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Compound of Interest

Compound Name: HSP70/SIRT2-IN-1

Cat. No.: B15583972

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for the dual inhibitor,
HSP70/SIRT2-IN-1. Given that a specific Safety Data Sheet (SDS) for HSP70/SIRT2-IN-1 is
not readily available, this guidance is based on established safety protocols for handling potent,
biologically active small molecule inhibitors in a laboratory setting. All personnel must treat this
compound as potentially hazardous.

Immediate Safety and Hazard Assessment

The toxicological properties of HSP70/SIRT2-IN-1 have not been fully elucidated. Therefore, it
is crucial to assume the compound may be harmful if ingested, inhaled, or absorbed through
the skin, and could cause irritation to the eyes, skin, and respiratory system. A thorough risk
assessment should be conducted before any handling of this compound.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the most critical barrier to exposure. The following table
outlines the minimum PPE requirements for handling HSP70/SIRT2-IN-1.
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] Specifications and Best
Body Part Required PPE .
Practices

Wear two pairs of disposable
nitrile gloves. Change the
o outer glove immediately if
Hands Double Nitrile Gloves ]
contaminated. Always wash
hands thoroughly after

removing gloves.[1][2]

Chemical splash goggles are
mandatory to protect against
Eyes Safety Goggles splashes. Safety glasses with
side shields are not sufficient.

[11(31[4]

A long-sleeved lab coat should

be worn to protect skin and
Body Laboratory Coat ) o

clothing. Ensure it is fully

buttoned.[2]

Use a fit-tested N95 respirator
or a higher level of respiratory
protection, especially when
handling the solid compound

Respiratory N95 Respirator or higher or creating stock solutions
where aerosolization is
possible.[3][4] This should be
done within a certified

chemical fume hood.[2]

Operational Plans: Step-by-Step Handling Protocol

Proper handling procedures are essential to maintain the integrity of the compound and ensure
the safety of laboratory personnel.

1. Receiving and Inspection:

o Upon receipt, inspect the external packaging for any signs of damage.
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» Before opening, don a lab coat, safety glasses, and a single pair of nitrile gloves.[1]
e Open the shipping container in a designated area, such as a chemical fume hood.[1]
 Verify that the compound name and details on the vial match the order.

2. Preparation of Stock Solutions:

 All work with the solid form of HSP70/SIRT2-IN-1 must be conducted in a certified chemical
fume hood to prevent inhalation of any airborne powder.[2]

e Don full PPE as detailed in the table above, including double nitrile gloves.[1]
o Carefully weigh the required amount of the compound.

o Prepare the stock solution by dissolving the compound in the appropriate solvent (e.g.,
DMSO).

3. Storage:

» Store the solid compound and stock solutions in a securely sealed and clearly labeled
container.

o Follow the manufacturer's recommendations for storage temperature, typically at -20°C for
long-term stability.[2]

» Store in a designated, secure location to prevent unauthorized access.[1]
Disposal Plan
All waste generated from handling HSP70/SIRT2-IN-1 must be treated as hazardous waste.

o Solid Waste: All disposable materials that have come into contact with the compound,
including gloves, pipette tips, and bench liners, must be collected in a designated and clearly
labeled hazardous waste container.[1]

o Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,
properly labeled hazardous waste container for chemical waste.
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o Sharps: Needles and other contaminated sharps must be disposed of in a designated sharps
container for chemically contaminated sharps.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling HSP70/SIRT2-IN-1 in a
laboratory setting.
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Caption: Workflow for handling, experimental use, and disposal of HSP70/SIRT2-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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